Cas no 1935374-37-0 (2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane)

• Product Name: 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane
• CAS No: 1935374-37-0
• MF: C₉H₁₅ClO₃
• MW: 206.666602373123
• CID: 6594682
• PubChem ID: 130956126
• Update Time: 2025-05-21

2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane
• 1,4,7-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-8,8-dimethyl-
• 1935374-37-0
• EN300-1614733
• 2-(Chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane

• Inchi： 1S/C9H15ClO3/c1-8(2)5-9(6-12-8)11-4-7(3-10)13-9/h7H,3-6H2,1-2H3
• InChI Key： JEZXIPHCHIVPQH-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)(C)OC2)OCC1CCl

Computed Properties

• Exact Mass: 206.0709720g/mol
• Monoisotopic Mass: 206.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 271.1±35.0 °C(Predicted)

Additional information on 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro4.4nonane

Research Briefing on 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 1935374-37-0): Recent Advances and Applications

The compound 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 1935374-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether derivative, characterized by its unique structural features, has demonstrated potential in various applications, including drug synthesis, material science, and chemical biology. Recent studies have explored its utility as a versatile building block in organic synthesis, particularly in the development of novel therapeutic agents and functional materials.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of complex molecules. Its spirocyclic structure, combined with the reactive chloromethyl group, allows for diverse functionalization, making it a valuable scaffold for the construction of pharmacologically active compounds. Recent publications highlight its use in the synthesis of spiroketal-based inhibitors targeting enzymes involved in inflammatory pathways, showcasing its potential in drug discovery.

In addition to its applications in drug development, 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane has been investigated for its role in material science. Researchers have utilized its structural rigidity and reactivity to design novel polymers and coatings with enhanced stability and performance. A 2023 study published in the Journal of Materials Chemistry demonstrated its incorporation into cross-linked polymer networks, resulting in materials with improved thermal and mechanical properties.

Recent advancements in synthetic methodologies have also focused on optimizing the production of this compound. A team from the University of Cambridge reported a streamlined synthesis route in Organic Letters (2024), achieving higher yields and purity while reducing environmental impact. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

From a biological perspective, preliminary studies have explored the compound's interactions with cellular targets. While its exact mechanism of action remains under investigation, early findings suggest potential applications in modulating membrane-associated processes due to its lipophilic nature. Further research is needed to elucidate its full pharmacological profile and therapeutic potential.

In conclusion, 2-(chloromethyl)-8,8-dimethyl-1,4,7-trioxaspiro[4.4]nonane (CAS: 1935374-37-0) represents a promising compound with multifaceted applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity continue to inspire innovative research across multiple disciplines. Future studies are expected to further expand its utility, particularly in the development of next-generation therapeutics and advanced materials.